Cas no 117508-52-8 (2-Oxazolidinone,4-ethoxy-3-methyl-5-(2-methylpropyl)-, trans- (9CI))

• Product Name: 2-Oxazolidinone,4-ethoxy-3-methyl-5-(2-methylpropyl)-, trans- (9CI)
• CAS No: 117508-52-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 132792
• PubChem ID: 45093911
• Update Time: 2025-04-19

2-Oxazolidinone,4-ethoxy-3-methyl-5-(2-methylpropyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,4-ethoxy-3-methyl-5-(2-methylpropyl)-, trans- (9CI)
• (4R,5R)-4-Ethoxy-5-isobutyl-3-methyloxazolidin-2-one
• 117508-52-8

• Inchi： 1S/C10H19NO3/c1-5-13-9-8(6-7(2)3)14-10(12)11(9)4/h7-9H,5-6H2,1-4H3/t8-,9-/m1/s1
• InChI Key： YUZHKQRKNJPDQL-RKDXNWHRSA-N
• SMILES： O1C(N(C)[C@@H]([C@H]1CC(C)C)OCC)=O

Computed Properties

• Exact Mass: 201.13657
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 2

Experimental Properties

• PSA: 38.77